N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea

• IUPAC Name: 1,1-diethyl-3-[4-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)phenyl]thiourea
• InChI: InChI=1S/C13H16N4OS2/c1-3-17(4-2)12(19)14-10-7-5-9(6-8-10)11-15-16-13(20)18-11/h5-8H,3-4H2,1-2H3,(H,14,19)(H,16,20)
• InChI Key: VWTWIEKBPQEDAS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=S)NC1=CC=C(C=C1)C2=NNC(=S)O2
• Molecular Formula: C13H16N4OS2
• Molecular Weight: 308.4 g/mol

Description

N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea, also known as DMOTU, is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea has been shown to act as a sulfur transfer reagent, facilitating the transfer of sulfur atoms from thiols to other molecules. This mechanism of action has been used to study the activity of various enzymes, including sulfotransferases and other sulfur transferases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to induce protein sulfation, inhibit protein tyrosine phosphatases, and modulate the activity of various enzymes involved in sulfur metabolism. These effects make this compound a valuable tool for studying various biological processes, including signal transduction, metabolism, and enzyme activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea is its versatility, as it can be used in a variety of scientific research applications. Additionally, its mechanism of action is well-understood, making it a reliable tool for studying various biological processes. However, this compound can be toxic in high concentrations, and its use should be carefully controlled to avoid any potential health hazards.

Future Directions

There are several future directions for research involving N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea, including the development of new synthetic methods for the compound, the identification of new applications for this compound in scientific research, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and risks.

Synthesis Methods

N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea can be synthesized through a multistep process that involves the reaction of 2-amino-5-mercapto-1,3,4-oxadiazole with ethyl isocyanate, followed by the reaction of the resulting intermediate with N,N-diethylthiourea. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N,N-diethyl-N'-[4-(5-mercapto-1,3,4-oxadiazol-2-yl)phenyl]thiourea has been used in a variety of scientific research applications, including as a reagent for the synthesis of peptides and proteins, as a catalyst for chemical reactions, and as a tool for studying the mechanism of action of various enzymes and proteins.